Cas no 2174940-65-7 (tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate
• CAS No: 2174940-65-7
• MF: C₁₃H₂₄N₂O₂
• MW: 240.3419
• CID: 5081733
• PubChem ID: 97103099
• Update Time: 2026-03-01

tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate
• SCHEMBL21193938
• 2174940-65-7
• CS-0375827
• G65778
• (R)-tert-Butyl 3-(piperidin-3-yl)azetidine-1-carboxylate
• starbld0049973

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-8-11(9-15)10-5-4-6-14-7-10/h10-11,14H,4-9H2,1-3H3/t10-/m0/s1
• InChI Key： CGALLHHGALTGRV-JTQLQIEISA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])(C1([H])[H])[C@]1([H])C([H])([H])N([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate

tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate: A Comprehensive Overview

tert-Butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate, also known by its CAS number 2174940-65-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a tert-butyl group, an azetidine ring, and a piperidine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The molecular structure of tert-butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate is notable for its stereochemistry, particularly the (R)-configuration at the azetidine ring. This stereochemistry plays a crucial role in determining the compound's biological activity and selectivity. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how subtle structural differences can significantly impact pharmacokinetic properties and therapeutic efficacy.

One of the key areas of research involving this compound is its potential as a building block in medicinal chemistry. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form stable interactions with biological targets. This makes it an attractive scaffold for designing small-molecule inhibitors or modulators of various enzymes and receptors. For instance, recent advancements in medicinal chemistry have demonstrated how azetidine-containing compounds can be optimized to improve bioavailability and reduce off-target effects.

The synthesis of tert-butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate typically involves multi-step organic reactions, including alkylation, cyclization, and stereochemical control. Researchers have employed various strategies to enhance the efficiency and scalability of these reactions. For example, the use of chiral catalysts has enabled the asymmetric synthesis of this compound, ensuring high enantiomeric excess and facilitating its application in enantioselective studies.

In terms of biological activity, this compound has shown promise in preclinical models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation, pain, and neurodegenerative diseases. The integration of the piperidine moiety into the molecule contributes to its lipophilicity and ability to penetrate cellular membranes, enhancing its bioavailability. Recent research has focused on optimizing the pharmacokinetic profile of this compound to improve its therapeutic index.

The versatility of tert-butyl (R)-3-(piperidin-3-yl)azetidine-1-carboxylate extends beyond its direct application as a drug candidate. It also serves as a valuable tool in chemical biology for studying enzyme mechanisms and protein-ligand interactions. By incorporating this compound into biochemical assays, researchers can gain insights into the structural requirements for binding affinity and selectivity.

Looking ahead, the continued exploration of tert-butyl (R)-3-(piperidin-3-yli)azetidine-i-carboxyli's properties is expected to yield new discoveries in both academic and industrial settings. Its role as a chiral building block in asymmetric synthesis remains a focal point for chemists seeking to develop novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, tert-butyl (R)-3-(pi per idin - 3 - yl ) az et idine - 1 - carbox ylate, with its unique molecular architecture and promising biological profile, stands as an important molecule in contemporary chemical research. As advancements in synthetic methodology and biological testing continue to evolve, this compound is poised to make significant contributions to the development of innovative treatments for various diseases.